Cas no 52795-02-5 (Tametraline)

• Product Name: Tametraline
• CAS No: 52795-02-5
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 1578929
• Update Time: 2025-05-25

Tametraline Chemical and Physical Properties

Names and Identifiers

• tametraline
• Tametraline [INN]
• (1R,4S)-N-methyl-4-phenyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 440C8K5Y5K
• BDBM82219
• Q29638093
• Tametraline

• Inchi： 1S/C17H19N/c1-18-17-12-11-14(13-7-3-2-4-8-13)15-9-5-6-10-16(15)17/h2-10,14,17-18H,11-12H2,1H3/t14-,17+/m0/s1
• InChI Key： NVXPZMLRGBVYQV-WMLDXEAASA-N
• SMILES： N(C)[C@H]1C2C=CC=CC=2[C@H](C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 237.151749610 g/mol
• Monoisotopic Mass: 237.151749610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.34
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Additional information on Tametraline

Comprehensive Overview of Tametraline (CAS No. 52795-02-5): Mechanism, Applications, and Research Insights

Tametraline (CAS No. 52795-02-5) is a compound of significant interest in pharmacological research, particularly for its potential effects on the central nervous system. Structurally classified as a tetracyclic compound, it shares similarities with other well-known agents like bupropion, which is widely used for depression and smoking cessation. This article delves into the chemical properties, mechanism of action, and emerging applications of Tametraline, addressing common queries and recent trends in neuroscience and mental health.

The molecular structure of Tametraline (C₂₀H₂₅NO) features a unique tetracyclic core, which contributes to its affinity for monoamine transporters. Researchers have explored its role as a dopamine reuptake inhibitor (DRI) and norepinephrine reuptake inhibitor (NRI), making it a candidate for mood regulation. Unlike traditional SSRIs, Tametraline’s mechanism may offer fewer side effects, a topic frequently searched by patients seeking alternatives to conventional antidepressants.

Recent studies highlight Tametraline’s potential in addressing cognitive decline and attention disorders, aligning with growing public interest in neuroenhancement and brain health. Online discussions often question whether it could rival modafinil or methylphenidate in improving focus. While clinical data remain limited, preclinical trials suggest its neuroprotective effects warrant further investigation—a point emphasized in PubMed and Google Scholar queries.

From a synthetic chemistry perspective, 52795-02-5 is synthesized via multistep organic reactions, including reductive amination and cyclization. Its logP value (~3.2) indicates moderate lipophilicity, influencing blood-brain barrier penetration. These technical details cater to professionals searching for structure-activity relationships (SAR) or patent literature on related compounds.

Public interest in Tametraline also stems from its mention in nootropic forums and biohacking communities. Frequent searches include “Tametraline vs. Wellbutrin” or “natural alternatives to Tametraline,” reflecting demand for comparative analyses. However, users are cautioned that robust clinical evidence is still lacking, and self-administration without medical supervision is discouraged.

In regulatory contexts, CAS 52795-02-5 is not listed as a controlled substance, but researchers must adhere to Good Laboratory Practices (GLP) when handling it. Environmental fate studies indicate low ecotoxicity, though proper disposal protocols are recommended—a detail often overlooked in SEO-driven content but critical for compliance.

Future directions for Tametraline research may explore its anti-inflammatory properties in neurodegenerative diseases like Parkinson’s, a hot topic in 2024 medical conferences. Collaborative efforts between academia and industry could accelerate its development, addressing gaps highlighted in Cochrane reviews and meta-analyses on novel psychotropics.

To summarize, Tametraline (CAS No. 52795-02-5) represents a promising yet underexplored compound bridging psychopharmacology and neurochemistry. Its dual action on dopamine and norepinephrine systems, coupled with emerging neuroplasticity research, positions it as a subject of enduring scientific and public curiosity.